Cas no 1498169-47-3 (6-[(4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)sulfanyl]pyridine-3-carbonitrile)

• Product Name: 6-[(4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)sulfanyl]pyridine-3-carbonitrile
• CAS No: 1498169-47-3
• MF: C₉H₇N₅OS
• MW: 233.249778985977
• CID: 6394402
• PubChem ID: 62898094
• Update Time: 2025-11-01

6-[(4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)sulfanyl]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1498169-47-3
• EN300-6734231
• 6-[(4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)sulfanyl]pyridine-3-carbonitrile
• AKOS012194489

• Inchi： 1S/C9H7N5OS/c1-14-8(15)12-13-9(14)16-7-3-2-6(4-10)5-11-7/h2-3,5H,1H3,(H,12,15)
• InChI Key： DLCUMMORQHKRNN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C#N)=CN=1)C1=NNC(N1C)=O

Computed Properties

• Exact Mass: 233.03713104g/mol
• Monoisotopic Mass: 233.03713104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 107Ų

Additional information on 6-[(4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)sulfanyl]pyridine-3-carbonitrile

Comprehensive Analysis of 6-[(4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)sulfanyl]pyridine-3-carbonitrile (CAS No. 1498169-47-3)

The compound 6-[(4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)sulfanyl]pyridine-3-carbonitrile (CAS No. 1498169-47-3) is a heterocyclic organic molecule featuring a unique combination of 1,2,4-triazole and pyridine moieties. This structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile scaffold for drug discovery. The presence of both sulfanyl and carbonitrile functional groups enhances its reactivity, making it a valuable intermediate for synthesizing biologically active compounds.

Recent studies highlight the growing interest in 1,2,4-triazole derivatives, particularly in the context of antimicrobial and anticancer applications. Researchers are actively exploring the structure-activity relationship (SAR) of compounds like 6-[(4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)sulfanyl]pyridine-3-carbonitrile to optimize their efficacy. The pyridine-3-carbonitrile segment is known for its role in enhancing binding affinity to target proteins, a feature highly sought after in kinase inhibitor development.

From an industrial perspective, the demand for highly functionalized heterocycles is rising, driven by advancements in green chemistry and sustainable synthesis. This compound’s synthetic versatility aligns with the trend toward eco-friendly methodologies, such as catalysis and microwave-assisted reactions. Its CAS No. 1498169-47-3 serves as a critical identifier for regulatory and commercial purposes, ensuring traceability in global supply chains.

In the realm of computational chemistry, 6-[(4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)sulfanyl]pyridine-3-carbonitrile has been modeled for molecular docking studies, predicting interactions with enzymes like cytochrome P450. Such insights are pivotal for designing next-generation therapeutics with reduced off-target effects. Additionally, its physicochemical properties—including solubility and logP—are frequently analyzed to assess drug-likeness, a key consideration in preclinical development.

The compound’s nomenclature, though complex, reflects its precise chemical architecture. Breaking it down: the 4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl unit is a methylated triazolone ring, while the pyridine-3-carbonitrile component introduces a nitrile group at the 3-position of pyridine. This combination exemplifies modern medicinal chemistry strategies that prioritize molecular diversity for targeted applications.

As the scientific community continues to explore small-molecule therapeutics, compounds like CAS No. 1498169-47-3 remain at the forefront of innovation. Their potential extends beyond traditional medicine into areas like agrochemicals and material science, where tailored heterocycles can address emerging challenges in crop protection and functional materials. Future research directions may focus on scalable synthesis and formulation optimization to unlock broader commercial viability.